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Compound of Interest

Compound Name: Trimethylphosphine oxide

Cat. No.: B1211810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for Trimethylphosphine oxide ((CH₃)₃PO). Due to the limited availability of direct

experimental data for certain properties, this guide also incorporates computationally derived

values from peer-reviewed literature to offer a more complete profile.

Core Thermochemical Data
The following tables summarize the key quantitative thermochemical data for

trimethylphosphine oxide.
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Property Symbol Value Units Source Type Reference

Enthalpy of

Formation

(Solid)

ΔHf°(s) -115.1 ± 2 kcal/mol Experimental [1]

Enthalpy of

Formation

(Gas)

ΔHf°(g) -103 ± 3 kcal/mol Experimental [1]

Enthalpy of

Sublimation
ΔHsub° 12 ± 1 kcal/mol Estimated [1]

Standard

Molar

Entropy

(Gas)

S°(g)
Data not

available
J/mol·K - -

Heat

Capacity

(Gas)

Cp°(g)
Data not

available
J/mol·K - -

Note: The enthalpy of formation of the solid was determined by measuring the heat of

hydrolysis of N-ethyltrimethylphosphine imine to trimethylphosphine oxide. The gas-phase

enthalpy of formation was then derived using an estimated value for the enthalpy of

sublimation. Direct experimental values for the standard molar entropy and heat capacity are

not readily available in the literature. Computational studies on organophosphorus compounds

have been conducted, but specific, reliable values for trimethylphosphine oxide's entropy

and heat capacity are not explicitly reported in the readily accessible literature.

Experimental Protocols
A detailed experimental protocol for the determination of the enthalpy of formation of

trimethylphosphine oxide is not explicitly available in the cited literature. However, the value

reported by Claydon, Fowell, and Mortimer was derived from solution calorimetry. Below is a

generalized protocol for determining the enthalpy of formation of an organophosphorus

compound via solution calorimetry, based on common laboratory practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/329846246_Benson_group_additivity_values_of_phosphines_and_phosphine_oxides_Fast_and_accurate_computational_thermochemistry_of_organophosphorus_species
https://www.researchgate.net/publication/329846246_Benson_group_additivity_values_of_phosphines_and_phosphine_oxides_Fast_and_accurate_computational_thermochemistry_of_organophosphorus_species
https://www.researchgate.net/publication/329846246_Benson_group_additivity_values_of_phosphines_and_phosphine_oxides_Fast_and_accurate_computational_thermochemistry_of_organophosphorus_species
https://www.benchchem.com/product/b1211810?utm_src=pdf-body
https://www.benchchem.com/product/b1211810?utm_src=pdf-body
https://www.benchchem.com/product/b1211810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the standard enthalpy of formation of a solid organophosphorus

compound (e.g., Trimethylphosphine oxide) by measuring the enthalpy of a related reaction

in solution.

Materials:

A precision solution calorimeter (e.g., a Dewar-type calorimeter) equipped with a sensitive

temperature probe (thermistor or platinum resistance thermometer) and a stirrer.

A known mass of the organophosphorus compound of interest.

A suitable solvent (e.g., dilute hydrochloric acid, as used for the hydrolysis of related

compounds).

A calibrant with a known enthalpy of solution (e.g., potassium chloride).

Standard laboratory glassware and analytical balance.

Procedure:

Calorimeter Calibration:

The heat capacity of the calorimeter is determined by measuring the temperature change

upon dissolving a known mass of a standard substance with a well-documented enthalpy

of solution (e.g., KCl in water).

A known volume of the solvent is placed in the calorimeter, and its temperature is

monitored until it reaches a stable baseline.

A precisely weighed sample of the calibrant is introduced into the calorimeter, and the

temperature change is recorded until a new stable baseline is achieved.

The heat capacity of the calorimeter is calculated from the known enthalpy of solution of

the calibrant, the mass of the calibrant, and the observed temperature change.

Measurement of the Enthalpy of Reaction:
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A known volume of the chosen solvent is placed in the calibrated calorimeter, and the

initial temperature is monitored.

A precisely weighed sample of the organophosphorus compound is introduced into the

calorimeter.

The temperature of the solution is recorded over time until the reaction is complete and a

final, stable temperature is reached.

The total heat change for the reaction is calculated using the heat capacity of the

calorimeter and the observed temperature change.

Calculation of the Enthalpy of Formation:

The enthalpy of the measured reaction is calculated per mole of the organophosphorus

compound.

Using Hess's Law, the enthalpy of formation of the target compound is calculated by

combining the measured enthalpy of reaction with the known standard enthalpies of

formation of all other reactants and products in the reaction.

Logical Workflow for Thermochemical Data
Determination
The following diagram illustrates the logical workflow for determining the thermochemical

properties of a compound like trimethylphosphine oxide, integrating both experimental and

computational approaches.
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Caption: Workflow for determining thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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